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Compound of Interest

Compound Name: 3,5-Diethoxyaniline

Cat. No.: B12112196

Get Quote

Executive Summary
3,5-Diethoxyaniline (CAS 77412-70-5) is a disubstituted aniline derivative characterized by

two ethoxy groups at the meta positions relative to the amino group. This specific substitution

pattern renders the molecule electron-rich, enhancing its nucleophilicity and making it a

valuable scaffold in the synthesis of pharmaceuticals, particularly kinase inhibitors (e.g.,

FGFR4 inhibitors). Unlike its more common analog, 3,5-dimethoxyaniline, the diethoxy variant

offers distinct lipophilicity and steric profiles, influencing the pharmacokinetic properties of

downstream drug candidates.

Molecular Identity & Structural Architecture
The core structure consists of a benzene ring substituted with an amino group (

) at position 1 and two ethoxy groups (

) at positions 3 and 5. The symmetry of the molecule (

point group roughly, assuming planar conformation) simplifies its NMR spectral signature.
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Table 1: Chemical Identification Data
Parameter Technical Specification

Chemical Name 3,5-Diethoxyaniline

CAS Registry Number 77412-70-5

Molecular Formula

Molecular Weight 181.23 g/mol

SMILES CCOc1cc(N)cc(OCC)c1

InChI Key

(Analogous to Dimethoxy)

WNRGWPVJGDABME-UHFFFAOYSA-N

(modified for Et)

Appearance Off-white to brownish crystalline solid

Structural Visualization
The following diagram illustrates the connectivity and the electron-donating nature of the

ethoxy substituents.
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Fig 1. Connectivity Map of 3,5-Diethoxyaniline
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Physicochemical Properties[3][4][5][6][7][8]
The replacement of methoxy groups (in 3,5-dimethoxyaniline) with ethoxy groups increases the

lipophilicity (LogP) and slightly alters the crystal packing, resulting in a higher melting point.

Table 2: Physical & Chemical Constants

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12112196/docs?utm_src=pdf-body-img#technical-monograph-3-5-diethoxyaniline-structural-analysis-and-physicochemical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12112196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Note

Melting Point 62 – 65 °C
Distinct from dimethoxy analog

(54-57°C) [1][2]

Boiling Point > 300 °C (Predicted)
Decomposes prior to boiling at

atm pressure

Solubility
Soluble in DMSO, Ethanol,

DCM; Insoluble in Water
Lipophilic character dominates

pKa (Conjugate Acid) ~4.0 – 4.5 (Predicted)

Electron donation stabilizes

cation, but inductive

withdrawal of O is relevant

Electronic Effect
-Donating,

-Donating

Activates ring towards

electrophilic substitution

Synthesis & Manufacturing Pathways
The synthesis of 3,5-diethoxyaniline is typically achieved via the reduction of its nitro-

precursor. The direct alkylation of 3,5-dihydroxyaniline is less favored due to potential N-

alkylation side reactions.

Validated Synthetic Route
Precursor Preparation: Alkylation of 5-nitroresorcinol (1,3-dihydroxy-5-nitrobenzene) using

ethyl bromide or ethyl iodide in the presence of a base (e.g.,

) to yield 1,3-diethoxy-5-nitrobenzene.

Reduction: Catalytic hydrogenation (

) or chemical reduction (Fe/HCl) of the nitro group to the amine.

Process Flow Diagram
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Fig 2. Standard Synthetic Route for 3,5-Diethoxyaniline
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Analytical Characterization
To validate the identity of 3,5-diethoxyaniline, the following spectral signals are diagnostic.

NMR (400 MHz,

or

):

1.35 ppm (t, 6H): Methyl protons of the two ethoxy groups (

).

3.98 ppm (q, 4H): Methylene protons of the ethoxy groups (
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).

3.60 ppm (br s, 2H): Amine protons (

), exchangeable with

.

5.90 – 6.00 ppm (m, 3H): Aromatic protons. The proton at position 4 is chemically distinct
(triplet-like) from protons at 2 and 6 (doublet-like), but often they appear as a multiplet due
to similar shielding.

Mass Spectrometry (ESI+):

[M+H]+: Calculated m/z = 182.24.

Applications in Drug Development
3,5-Diethoxyaniline serves as a specialized "warhead" or scaffold modulator in medicinal

chemistry.

Kinase Inhibition: It is used in the synthesis of FGFR4 (Fibroblast Growth Factor Receptor 4)

inhibitors. The ethoxy groups provide bulk that can fill hydrophobic pockets in the ATP-

binding site of the kinase, potentially improving selectivity over other FGFR isoforms [3].

Liquid Crystals: The rod-like geometry and alkoxy tails make it a suitable precursor for

mesogenic compounds in materials science.

Safety & Handling (SDS Summary)
While specific toxicological data for the diethoxy variant is less abundant than the dimethoxy

analog, standard safety protocols for anilines apply.

Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.

Handling: Wear nitrile gloves and safety glasses. Use in a fume hood to avoid inhalation of

dust/vapors.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Anilines are prone to

oxidation (darkening) upon exposure to air and light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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